Cas no 1806950-34-4 (3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1806950-34-4
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4804292
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)3-4(15(16)17)2(13)1-14-5(3)7(10,11)12/h1,6H
• InChI Key： QABUJZYMLHHASK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine

3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine, with the CAS number 1806950-34-4, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, an iodo group at position 5, a nitro group at position 4, and a trifluoromethyl group at position 2. These substituents contribute to its distinctive electronic properties and reactivity.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery. The presence of multiple fluorine atoms in this compound enhances its lipophilicity and stability, making it a promising candidate for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such fluorinated pyridines can act as potent inhibitors of certain enzyme targets, which are implicated in diseases like cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions. The introduction of the trifluoromethyl group at position 2 is often achieved through a nucleophilic aromatic substitution using a suitable electrophile. Similarly, the difluoromethyl group at position 3 can be introduced via a similar mechanism or through directed metallation techniques. The nitro group at position 4 is usually introduced using nitration methods under controlled conditions to ensure regioselectivity.

In terms of applications, this compound has shown potential in several areas. In materials science, its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, its ability to act as an electron-deficient aromatic system makes it useful in catalysis, particularly in transition-metal-catalyzed reactions where such systems can serve as directing groups or ligands.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the presence of multiple electronegative substituents significantly alters the π-electron density of the pyridine ring, which can influence its reactivity in various chemical transformations. For example, density functional theory (DFT) calculations have shown that the trifluoromethyl group at position 2 creates a strong electron-withdrawing effect, which can enhance the electrophilicity of adjacent positions on the ring.

The iodine atom at position 5 adds another layer of complexity to this molecule's reactivity. Iodo groups are known for their ability to undergo various elimination and substitution reactions under different conditions. This makes them valuable in medicinal chemistry for tuning drug candidates' pharmacokinetic properties. Recent research has explored the use of iodo-containing pyridines as intermediates in Suzuki-Miyaura couplings, where they can be transformed into biaryl compounds with diverse biological activities.

In conclusion, 3-(Difluoromethyl)-5-iodo-4-nitro-2-(trifluoromethyl)pyridine is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of substituents offers opportunities for innovation in drug development, materials science, and catalysis. As research continues to uncover new applications and mechanisms involving this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.